Cas no 2034253-73-9 (3,4-difluoro-N-{5-(thiophen-3-yl)furan-2-ylmethyl}benzamide)

• Product Name: 3,4-difluoro-N-{5-(thiophen-3-yl)furan-2-ylmethyl}benzamide
• CAS No: 2034253-73-9
• MF: C₁₆H₁₁F₂NO₂S
• MW: 319.3258497715
• CID: 5939929
• PubChem ID: 121019229
• Update Time: 2025-06-07

3,4-difluoro-N-{5-(thiophen-3-yl)furan-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-{5-(thiophen-3-yl)furan-2-ylmethyl}benzamide
• 3,4-difluoro-N-((5-(thiophen-3-yl)furan-2-yl)methyl)benzamide
• 3,4-difluoro-N-{[5-(thiophen-3-yl)furan-2-yl]methyl}benzamide
• 2034253-73-9
• 3,4-difluoro-N-[(5-thiophen-3-ylfuran-2-yl)methyl]benzamide
• AKOS026693345
• F6516-1098

• Inchi： 1S/C16H11F2NO2S/c17-13-3-1-10(7-14(13)18)16(20)19-8-12-2-4-15(21-12)11-5-6-22-9-11/h1-7,9H,8H2,(H,19,20)
• InChI Key： OQKWKOQPCWARLJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CC=C(CNC(C2C=CC(=C(C=2)F)F)=O)O1

Computed Properties

• Exact Mass: 319.04785609g/mol
• Monoisotopic Mass: 319.04785609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.5Ų

Additional information on 3,4-difluoro-N-{5-(thiophen-3-yl)furan-2-ylmethyl}benzamide

Introduction to 3,4-difluoro-N-{5-(thiophen-3-yl)furan-2-ylmethyl}benzamide (CAS No. 2034253-73-9)

3,4-difluoro-N-{5-(thiophen-3-yl)furan-2-ylmethyl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2034253-73-9, represents a unique structural motif that combines fluorine substitution with a thiophene-furan heterocyclic core, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3,4-difluoro-N-{5-(thiophen-3-yl)furan-2-ylmethyl}benzamide features a benzamide moiety linked to a furan ring, which is further substituted with a thiophene ring at the 5-position. The presence of fluorine atoms at the 3 and 4 positions of the benzene ring introduces electronic and steric effects that can modulate the biological activity of the molecule. This structural design not only enhances the compound's potential for binding to biological targets but also opens up avenues for exploring its pharmacological properties.

In recent years, there has been growing interest in the development of small molecules that incorporate heterocyclic structures, particularly those derived from thiophene and furan moieties. These heterocycles are known for their ability to interact with various biological targets, including enzymes and receptors, which are crucial in many disease pathways. The combination of thiophene and furan in 3,4-difluoro-N-{5-(thiophen-3-yl)furan-2-ylmethyl}benzamide creates a multifaceted scaffold that can be further modified to optimize its pharmacokinetic and pharmacodynamic profiles.

The fluorine atoms in the molecule play a critical role in determining its bioavailability and metabolic stability. Fluorine substitution is a well-established strategy in medicinal chemistry to enhance the binding affinity and selectivity of drug candidates. The electron-withdrawing nature of fluorine can also influence the electronic properties of the aromatic system, thereby affecting the compound's interactions with biological targets. This feature makes 3,4-difluoro-N-{5-(thiophen-3-yl)furan-2-ylmethyl}benzamide an attractive scaffold for designing novel therapeutic agents.

Recent studies have highlighted the potential of thiophene-furan derivatives as scaffolds for drug discovery. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The structural features of 3,4-difluoro-N-{5-(thiophen-3-yl)furan-2-ylmethyl}benzamide, particularly its heterocyclic core and fluorine substitution pattern, align well with these findings. This suggests that the compound may exhibit multiple biological activities and could be developed into a lead compound for further optimization.

The synthesis of 3,4-difluoro-N-{5-(thiophen-3-yl)furan-2-ylmethyl}benzamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms often poses challenges due to their reactivity and sensitivity to reaction conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorine into complex molecular frameworks with increasing efficiency. This has opened up new possibilities for exploring the synthetic potential of such compounds.

The pharmacological evaluation of 3,4-difluoro-N-{5-(thiophen-3-yl)furan-2-ylmethyl}benzamide is an ongoing area of research. Initial studies have demonstrated its potential as a tool compound for understanding the structure/activity relationships in target-driven drug discovery programs. The compound's unique structural features make it a valuable asset for medicinal chemists who are seeking to develop novel therapeutic agents with improved efficacy and selectivity.

In conclusion, 3,4-difluoro-N-{5-(thiophen-3-yl)furan-2-ylmethyl}benzamide (CAS No. 2034253-73-9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its combination of fluorine substitution and heterocyclic moieties makes it an attractive candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play a crucial role in developing next-generation therapeutic agents.